DS-3078a
Description
DS-3078a is an orally bioavailable inhibitor of raptor-mTOR protein complex (TORC1) and rictor-mTOR protein complex (TORC2) with potential antineoplastic activity. TORC1/2 inhibitor DS-3078a binds to and inhibits both TORC1 and TORC2 , which may result in tumor cell apoptosis and a decrease in tumor cell proliferation. TORC1 and 2 are upregulated in some tumors and play an important role in the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in human cancers. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
Scientific Research Applications
In Vitro and In Vivo Antitumor Potency
DS-3078a is a potent, selective inhibitor of the catalytic site of mammalian target of rapamycin (mTOR), showing significant potential in cancer treatment. It inhibits mTOR kinase activity with an IC50 (concentration for 50% maximum inhibition) in the single-digit nano molar range. In vitro, DS-3078a exhibited strong cell growth inhibitory activity and apoptosis induction in a 230 cell line panel. It demonstrated GI50s lower than 500 nM in over 200 cell lines. In vivo, it showed significant tumor growth inhibition in 9 out of 12 xenograft models at half of the maximum tolerated dose (MTD). This study highlights DS-3078a's unique characteristics compared to other mTOR inhibiting compounds, potentially offering different response and toxicity profiles in clinical settings (Wakita, Kiga, & Togashi, 2013).
properties
Product Name |
DS-3078a |
|---|---|
Molecular Formula |
C21H21F3O4 |
Appearance |
Solid powder |
synonyms |
DS3078a; DS 3078a; DS-3078a; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
